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Compound of Interest

Compound Name: Scopularide B

Cat. No.: B15342623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Scopularide B is a cyclic depsipeptide produced by the marine fungus Scopulariopsis

brevicaulis. Alongside its analogue Scopularide A, it has demonstrated significant bioactivity,

particularly against various cancer cell lines, making it a compound of interest for drug

discovery and development. This document provides a detailed protocol for the extraction,

purification, and quantification of Scopularide B from fungal cultures.

Scopularide A and B are typically co-extracted from the fungal mycelium. The protocol

described herein is based on established methods for the isolation of these natural products.

While both compounds are obtained through this process, this document will focus on the data

and methodology relevant to Scopularide B.

Biological Activity of Scopularide B:

Scopularide B has shown significant inhibitory effects on the growth of several tumor cell lines.

[1] At a concentration of 10 µg/mL, it has been observed to reduce the viability of pancreatic

(Panc89) and colon (HT29) tumor cells by 49% and 24%, respectively.[1] Its activity is

comparable to that of Scopularide A.[1]
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Fungal Cultivation
The production of Scopularide B is initiated by the cultivation of Scopulariopsis brevicaulis.

Materials:

Scopulariopsis brevicaulis strain (e.g., LF580)

Liquid saline Wickerham medium (3% NaCl)

Static culture flasks (e.g., 700 mL)

Incubator

Procedure:

Inoculate the liquid saline Wickerham medium with a culture of Scopulariopsis brevicaulis.

Incubate the cultures at 28°C for 14 days in static conditions.[1]

Extraction of Scopularides
Scopularides are primarily found within the fungal mycelia.[2][3]

Materials:

Acetone

Methanol (MeOH)

n-Hexane

Filtration apparatus

Rotary evaporator

Procedure:

Separate the mycelia from the culture medium by filtration.
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Macerate the collected mycelia.

Extract the macerated mycelia with acetone (e.g., 800 mL for a 6 x 700 mL culture).[1]

Dry the acetone extract to a powdery residue using a rotary evaporator.

Wash the residue with a solution of MeOH/H₂O (2:8) and then with n-hexane (100 mL each).

[1]

The remaining extract contains the crude Scopularide mixture.

Purification by Preparative HPLC
The final purification of Scopularide B is achieved using preparative High-Performance Liquid

Chromatography (HPLC).

Materials:

Preparative HPLC system

C18 HPLC column (e.g., Phenomenex Luna C18, 21.2 × 250 mm, 5 µm)

Water (H₂O) with 0.1% formic acid (HCOOH) (Solvent A)

Acetonitrile (MeCN) with 0.1% formic acid (HCOOH) (Solvent B)

Procedure:

Dissolve the crude extract in a suitable solvent.

Perform preparative HPLC with the following conditions:

Column: Phenomenex Luna C18, 21.2 × 250 mm, 5 µm[1]

Mobile Phase: Isocratic 70% Solvent B (MeCN + 0.1% HCOOH) and 30% Solvent A (H₂O

+ 0.1% HCOOH)[1]

Flow Rate: 18 mL/min[1]
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Collect the fractions. Scopularide B elutes at approximately 8.0 minutes under these

conditions.[1]

Concentrate the collected fractions containing pure Scopularide B to dryness in vacuo.

Data Presentation
The following table summarizes the quantitative data from a representative extraction and

purification of Scopularide A and B from a 4.2 L (6 x 700 mL) culture of Scopulariopsis

brevicaulis.

Compound Crude Extract Weight (mg) Pure Compound Yield (mg)

Scopularide B 300 5.9[1]

Scopularide A 300 28.6[1]

Mandatory Visualizations
Experimental Workflow for Scopularide B Extraction
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Figure 1: Experimental Workflow for the Extraction and Purification of Scopularide B
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Caption: Workflow for Scopularide B extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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